(8S)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid

• IUPAC Name: (8S)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid
• InChI: InChI=1S/C7H11NO4/c9-6(10)5-3-7(4-8-5)11-1-2-12-7/h5,8H,1-4H2,(H,9,10)/t5-/m0/s1
• InChI Key: WRHPVRWALQQWHH-YFKPBYRVSA-N
• Canonical SMILES: C1COC2(O1)CC(NC2)C(=O)O
• Isomeric SMILES: C1COC2(O1)C[C@H](NC2)C(=O)O
• Molecular Formula: C7H11NO4
• DSSTOX Substance ID: DTXSID80510475
• Molecular Weight: 173.17 g/mol
• CAS RN: 75776-51-1

Description

(8S)-1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid, also known as spirocyclic proline (SCP), is a cyclic amino acid that has gained significant attention in scientific research due to its unique structure and properties. SCP has been synthesized using various methods and has demonstrated potential applications in drug discovery, catalysis, and material science. In

Mechanism of Action

The mechanism of action of SCP is not fully understood, but it is believed to interact with various biological targets, including enzymes and receptors. SCP-based peptidomimetics have been shown to inhibit the activity of enzymes involved in disease pathways, while SCP-based catalysts have been shown to interact with specific substrates to facilitate chemical reactions.
Biochemical and Physiological Effects
SCP has been shown to have minimal toxicity and is generally well-tolerated in laboratory experiments. SCP-based peptidomimetics have demonstrated promising results in preclinical studies, showing efficacy in inhibiting the growth of cancer cells and reducing inflammation. SCP-based catalysts have also shown promising results in various chemical reactions, demonstrating high selectivity and efficiency.

Advantages and Limitations for Lab Experiments

One advantage of SCP is its unique structure, which allows for the synthesis of novel molecules and materials. SCP-based peptidomimetics and catalysts have demonstrated promising results in various laboratory experiments, showing high selectivity and efficiency. However, one limitation of SCP is its complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

For SCP research include the development of new SCP-based peptidomimetics for drug discovery, the synthesis of novel SCP-based materials, and the optimization of SCP-based catalysts for various chemical reactions. Additionally, further research is needed to fully understand the mechanism of action of SCP and its potential applications in various fields.
Conclusion
In conclusion, SCP is a unique cyclic amino acid that has demonstrated potential applications in drug discovery, catalysis, and material science. SCP has been synthesized using various methods and has shown promising results in laboratory experiments. Further research is needed to fully understand the mechanism of action of SCP and its potential applications in various fields.

Scientific Research Applications

SCP has demonstrated potential applications in drug discovery, catalysis, and material science. In drug discovery, SCP has been used as a building block for the synthesis of peptidomimetics, which are molecules that mimic the structure and function of peptides. SCP-based peptidomimetics have shown promising results in the development of new drugs for various diseases, including cancer and infectious diseases.
In catalysis, SCP has been used as a chiral ligand for asymmetric catalysis. SCP-based catalysts have demonstrated high selectivity and efficiency in various reactions, including hydrogenation and oxidation reactions.
In material science, SCP has been used as a building block for the synthesis of novel polymers and materials. SCP-based polymers have demonstrated unique properties, including high thermal stability and mechanical strength.